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Compound of Interest

Compound Name: 7-Methyl-3-methyluric acid-d3

Cat. No.: B561666

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed procedures for the safe disposal of 7-Methyl-3-
methyluric acid-d3, ensuring compliance with safety regulations and minimizing
environmental impact.

Essential Safety and Handling Information

7-Methyl-3-methyluric acid-d3 is a labeled metabolite of caffeine and is not classified as a
hazardous substance according to OSHA 29 CFR 1910.1200.[1] However, it is crucial to
handle this compound with care, adhering to standard laboratory safety protocols. Before
handling, users must review the complete Safety Data Sheet (SDS) for the compound.[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 7-Methyl-
3-methyluric acid-d3. This includes:

Safety goggles or face shield

Chemical-resistant gloves

Lab coat

Respirator (if handling large quantities or if dust is generated)

Handling Procedures:
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o Limit all unnecessary personal contact.[1]

e Use in a well-ventilated area.[1]

» Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[2][3]
e Wash hands thoroughly with soap and water after handling.[1][2]

» Keep containers securely sealed when not in use.[1]

» Avoid physical damage to containers.[1]

Quantitative Data Summary

Property Value Source

Molecular Formula C7D3H5N403 LGC Standards
Molecular Weight 199.18 LGC Standards
Storage Temperature -20°C LGC Standards

Step-by-Step Disposal Protocol

Disposal of 7-Methyl-3-methyluric acid-d3 must be conducted in accordance with all local,
state, and federal regulations.[1]

Step 1: Waste Identification and Segregation

« ldentify the waste as 7-Methyl-3-methyluric acid-d3.

e Segregate it from other chemical waste streams to avoid cross-contamination.

Step 2: Containerization

» Place the waste material in a clean, dry, sealable, and properly labeled container.[1]

e The label should clearly state "7-Methyl-3-methyluric acid-d3 Waste" and include any
relevant hazard information.
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Step 3: Spill Management In the event of a spill:
e Minor Spills:

o Wear appropriate PPE.

o Sweep up the solid material, avoiding dust generation.[1]

o Place the spilled material in a labeled container for disposal.[1]

o Clean the spill area with a suitable solvent and then wash with soap and water.
e Major Spills:

o Clear the area of all personnel.[1]

[e]

Move upwind of the spill.[1]

o

Alert emergency responders and inform them of the location and nature of the hazard.[1]

[¢]

Control personal contact by using protective equipment.[1]

[¢]

Prevent the spillage from entering drains, sewers, or water courses.[1]

Step 4: Final Disposal Consult with your institution's Environmental Health and Safety (EHS)
department or a licensed waste management authority to determine the appropriate disposal
method.[1] Common disposal options include:

« Incineration: Admixture with a suitable combustible material followed by incineration in a
licensed apparatus is a preferred method.[1]

 Landfill: Burial in a licensed landfill may be an option if incineration is not available.[1]
Important Considerations:

e DO NOT allow wash water from cleaning equipment to enter drains.[1] Collect all wash water
for treatment and proper disposal.[1]
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o Decontaminate empty containers before disposal.[1] Observe all label safeguards until
containers are cleaned and destroyed.[1]

Disposal Workflow Diagram

Click to download full resolution via product page

Caption: Disposal workflow for 7-Methyl-3-methyluric acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scht.com [datasheets.scbt.com]

2. 7-Methyl-3-Methyluric Acid D3 | CAS No: 383160-11-0 [aquigenbio.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Safe Disposal of 7-Methyl-3-methyluric acid-d3: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://datasheets.scbt.com/sc-210642.pdf
https://datasheets.scbt.com/sc-210642.pdf
https://www.benchchem.com/product/b561666?utm_src=pdf-body-img
https://www.benchchem.com/product/b561666?utm_src=pdf-body
https://www.benchchem.com/product/b561666?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-210642.pdf
https://aquigenbio.com/product/7-methyl-3-methyluric-acid-d3/
https://cdn.caymanchem.com/cdn/insert/21067.pdf
https://www.benchchem.com/product/b561666#7-methyl-3-methyluric-acid-d3-proper-disposal-procedures
https://www.benchchem.com/product/b561666#7-methyl-3-methyluric-acid-d3-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b561666#7-methyl-3-methyluric-acid-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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